Cas no 1116007-39-6 (N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
• CAS No: 1116007-39-6
• MF: C₂₃H₂₄ClN₅O₂S
• MW: 469.98696231842
• CID: 5388668
• Update Time: 2025-11-01

N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-2-[[3-[4-(2-methoxyphenyl)-1-piperazinyl]-2-pyrazinyl]thio]acetamide
• N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C23H24ClN5O2S/c1-31-20-8-3-2-7-19(20)28-11-13-29(14-12-28)22-23(26-10-9-25-22)32-16-21(30)27-18-6-4-5-17(24)15-18/h2-10,15H,11-14,16H2,1H3,(H,27,30)
• InChI Key： MNLAVSAUFPSYTL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2OC)CC1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 692.6±55.0 °C(Predicted)
• pka: 12.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

Professional Introduction to N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1116007-39-6)

N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide, CAS No. 1116007-39-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a fusion of aromatic rings, heterocyclic moieties, and functional groups that make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide includes a 3-chlorophenyl group, which is known for its ability to modulate biological pathways by interacting with various enzymes and receptors. The presence of a pyrazinyl sulfanyl group further enhances its potential as a pharmacophore, contributing to its binding affinity and selectivity. Additionally, the 4-(2-methoxyphenyl)piperazin-1-yl moiety introduces a piperazine ring, which is commonly found in many bioactive molecules due to its ability to interact with serotonin and dopamine receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. The compound N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide has been identified as a potential lead compound in this context. Studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. This has led to investigations into its potential applications in treating conditions such as depression, anxiety, and other central nervous system (CNS) disorders.

The molecular architecture of this compound also suggests its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The pyrazinyl sulfanyl group and the piperazine moiety are particularly interesting from this perspective, as they can interact with the active sites of kinases, thereby inhibiting their activity. Preliminary computational studies have shown that this compound can bind to several kinases with high affinity, making it a valuable scaffold for further derivatization.

One of the most compelling aspects of N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various organic reactions, such as nucleophilic substitution, alkylation, and acylation. This flexibility enables chemists to explore different structural analogs and optimize the pharmacological properties of the compound. For instance, replacing the 3-chlorophenyl group with other aromatic rings or heterocycles could alter the binding profile and improve selectivity against specific targets.

The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how the body processes and eliminates a drug is crucial for determining its therapeutic efficacy and safety. Preliminary pharmacokinetic studies have indicated that N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, its metabolic stability appears to be favorable for further development into a clinical candidate.

In conclusion, N-(3-chlorophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide represents a promising scaffold for the development of novel therapeutic agents. Its unique molecular structure, characterized by key functional groups such as the 3-chlorophenyl, pyrazinyl sulfanyl, and piperazine moieties, makes it an attractive candidate for further exploration in drug discovery. With ongoing research focused on its pharmacological properties and synthetic modifications, this compound holds significant potential for addressing various neurological and other diseases.